Cas no 5004-45-5 (4-phenyl-1,2-dihydrophthalazin-1-one)

• Product Name: 4-phenyl-1,2-dihydrophthalazin-1-one
• CAS No: 5004-45-5
• MF: C₁₄H₁₀N₂O
• MW: 222.24200296402
• CID: 377738
• PubChem ID: 219150
• Update Time: 2024-10-29

4-phenyl-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone, 4-phenyl-
• 4-Phenyl-1(2H)-phthalazinone
• 4-Phenyl-1-(2H)-phthalazinone
• 4-phenyl-2H-phthalazin-1-one
• 4-Phenylphthalazin-1(2H)-one
• 1(2H)-Phthalazinone,4-phenyl
• 1-phthalazinol,4-phenyl
• 4-Phenyl-2H-phthalazin-1-on
• 4-phenyl-2-hydrophthalazin-1-one
• 4-phenylphthalazin-1-ol
• 4-Phenylphthalazin-1-one
• F3116-0061
• 4-phenyl-1,2-dihydrophthalazin-1-one
• HMS550J10
• EN300-16087
• 5004-45-5
• STK019984
• CBDivE_006021
• AKOS002212540
• HMS2757J14
• NSC59
• 4-Phenyl-1[2H]-phthalazinone
• VU0345668-3
• 4-Phenylbenzo(d
• SCHEMBL581143
• CCG-241997
• 4-Phenyl-1-phthalazinol #
• AG-690/12868712
• MLS000777177
• MS-1294
• VU0345668-2
• HMS1537L07
• CHEMBL1389790
• F0863-0393
• Z48957537
• NSC-59
• BRD-K54482349-001-01-8
• 1-hydroxy-4-phenyl-phthalazine
• 4-Phenyl-1-(2H)-phthalazinone, 97%
• Quinazoline-1(2H)-one, 4-phenyl-
• MFCD00098272
• SR-01000389899-1
• STK506917
• 4-phenyl phthalazinone
• 1-hydroxy-4-phenyl phthalazine
• AKOS000120783
• DTXSID40276944
• Maybridge1_003200
• SR-01000389899
• SMR000413573
• Oprea1_771715
• 1-Hydroxy-4-phenylphthalazine
• Oprea1_049626
• 4-Phenyl-1-phthalazinol
• TimTec1_001305

• MDL： MFCD00098272
• Inchi： InChI=1S/C14H10N2O/c17-14-12-9-5-4-8-11(12)13(15-16-14)10-6-2-1-3-7-10/h1-9H,(H,16,17)
• InChI Key： XCJLBNVENUPHEA-UHFFFAOYSA-N
• SMILES： O=C1NN=C(C2=CC=CC=C2)C3=C1C=CC=C3

Computed Properties

• Exact Mass: 222.07900
• Monoisotopic Mass: 222.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.7
• Topological Polar Surface Area: 41.5A^2

Experimental Properties

• Color/Form: Uncertain
• Density: 1.24
• Melting Point: 240-244 °C (lit.)
• Boiling Point: 481.7 °C at 760 mmHg
• Flash Point: 245.1 °C
• Refractive Index: 1.616
• PSA: 45.75000
• LogP: 2.59010
• Solubility: Uncertain

4-phenyl-1,2-dihydrophthalazin-1-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38